Cas no 835594-15-5 (Benzoic acid, 4-[5-(bromomethyl)-4,5-dihydro-3-isoxazolyl]-)

• Product Name: Benzoic acid, 4-[5-(bromomethyl)-4,5-dihydro-3-isoxazolyl]-
• CAS No: 835594-15-5
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 669719
• PubChem ID: 71415137
• Update Time: 2025-04-19

Benzoic acid, 4-[5-(bromomethyl)-4,5-dihydro-3-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[5-(bromomethyl)-4,5-dihydro-3-isoxazolyl]-
• 4-[5-(bromomethyl)-4,5-dihydro-1,2-oxazol-3-yl]benzoic acid
• DTXSID90834558
• 835594-15-5

• Inchi： 1S/C11H10BrNO3/c12-6-9-5-10(13-16-9)7-1-3-8(4-2-7)11(14)15/h1-4,9H,5-6H2,(H,14,15)
• InChI Key： AWWRMSLZOCFVLL-UHFFFAOYSA-N
• SMILES： BrCC1CC(C2C=CC(C(=O)O)=CC=2)=NO1

Computed Properties

• Exact Mass: 282.98441g/mol
• Monoisotopic Mass: 282.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.9Ų